(4-tert-butylpyridin-2-yl)methanol
Overview
Description
“(4-tert-butylpyridin-2-yl)methanol” is a chemical compound with the molecular formula C10H15NO . It is used for pharmaceutical testing and is considered a high-quality reference standard .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a pyridine ring substituted at the 4-position with a tert-butyl group and at the 2-position with a methanol group .Mechanism of Action
The mechanism of action of (4-tert-butylpyridin-2-yl)methanol is not yet fully understood. However, it is believed that this compound acts as a proton donor, allowing for the formation of new bonds and the formation of new compounds. Additionally, this compound has been shown to be a Lewis acid, meaning that it can accept electrons from other molecules and form new bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not yet been extensively studied. However, it is believed that this compound may have potential as a drug candidate for various diseases and conditions. In particular, this compound has been studied for its potential to act as an anti-inflammatory agent and to reduce the symptoms of various autoimmune diseases. Additionally, this compound has been studied for its potential to act as an antioxidant and to reduce oxidative stress.
Advantages and Limitations for Lab Experiments
The advantages of using (4-tert-butylpyridin-2-yl)methanol in laboratory experiments include its low cost, availability, and versatility. Additionally, this compound has been shown to be a relatively stable compound, making it suitable for use in a variety of laboratory experiments. The main limitation of using this compound in laboratory experiments is its potential toxicity. This compound has been shown to be toxic to some organisms, and thus should be handled with caution.
Future Directions
There are a number of potential future directions for the study of (4-tert-butylpyridin-2-yl)methanol. Firstly, further research is needed to understand the mechanism of action of this compound and its potential as a drug candidate. Additionally, further research is needed to understand the biochemical and physiological effects of this compound and to develop new applications for the compound. Finally, further research is needed to explore the potential toxicity of this compound and to develop methods for mitigating its potential toxic effects.
Synthesis Methods
The synthesis of (4-tert-butylpyridin-2-yl)methanol is a relatively simple process that can be accomplished using a variety of methods. The most common method involves the reaction of pyridine and tert-butyl alcohol in the presence of a base catalyst. This reaction results in the formation of this compound and tert-butyl pyridine. Other methods of synthesis involve the reaction of pyridine and tert-butyl bromide, as well as the reaction of pyridine and tert-butyl chloride.
Scientific Research Applications
(4-tert-butylpyridin-2-yl)methanol has been studied for its potential as a synthetic reagent and as a catalyst in organic synthesis. It has been shown to be a useful reagent for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other organic compounds. Additionally, this compound has been found to be an effective catalyst for the synthesis of a variety of organic compounds, including amino acids, peptides, and other organic molecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4-tert-butylpyridin-2-yl)methanol involves the reaction of 4-tert-butylpyridine with formaldehyde in the presence of a reducing agent to yield the desired product.", "Starting Materials": [ "4-tert-butylpyridine", "Formaldehyde", "Reducing agent (e.g. sodium borohydride)" ], "Reaction": [ "Add 4-tert-butylpyridine to a reaction flask", "Add formaldehyde to the reaction flask", "Add a reducing agent (e.g. sodium borohydride) to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. dichloromethane)", "Dry the organic layer with anhydrous sodium sulfate", "Filter the organic layer to remove the drying agent", "Concentrate the organic layer under reduced pressure to yield the desired product" ] } | |
CAS RN |
67141-18-8 |
Molecular Formula |
C10H15NO |
Molecular Weight |
165.2 |
Purity |
95 |
Origin of Product |
United States |
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